Cas no 933714-04-6 (3-pyrrolidin-2-yl-1,4-dihydro-1,2,4-triazol-5-one)

• Product Name: 3-pyrrolidin-2-yl-1,4-dihydro-1,2,4-triazol-5-one
• CAS No: 933714-04-6
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 1980848
• PubChem ID: 136020780
• Update Time: 2025-04-21

3-pyrrolidin-2-yl-1,4-dihydro-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-pyrrolidin-2-yl-1,4-dihydro-1,2,4-triazol-5-one
• 5-(pyrrolidin-2-yl)-1,2-dihydro-1,2,4-triazol-3-one
• 5-pyrrolidin-2-yl-2,4-dihydro-3H-1,2,4-triazol-3-one(SALTDATA: HCl)
• 3-(Pyrrolidin-2-yl)-1H-1,2,4-triazol-5(4H)-one
• DA-00664
• AKOS010620405
• 5-pyrrolidin-2-yl-2,4-dihydro-3H-1,2,4-triazol-3-one
• 933714-04-6
• SCHEMBL10153386

• MDL： MFCD20502947
• Inchi： 1S/C6H10N4O/c11-6-8-5(9-10-6)4-2-1-3-7-4/h4,7H,1-3H2,(H2,8,9,10,11)
• InChI Key： IVIHAAAPBFQIIS-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C2CCCN2)N1

Computed Properties

• Exact Mass: 154.085
• Monoisotopic Mass: 154.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: -0.7